![molecular formula C21H18N4O4S2 B295850 2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl benzenesulfonate](/img/structure/B295850.png)
2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl benzenesulfonate
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Overview
Description
2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl benzenesulfonate is a chemical compound that has gained significant attention in scientific research due to its potential in various fields. This compound is synthesized through a complex process and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl benzenesulfonate is not fully understood. However, studies have suggested that it works by inhibiting the production of inflammatory cytokines, reducing oxidative stress, and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been found to reduce inflammation and oxidative stress, which are implicated in various diseases, including cancer and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl benzenesulfonate has several advantages in lab experiments. It has been found to be stable, soluble in water, and easy to work with. However, its complex synthesis process and high cost may limit its use in some experiments.
Future Directions
There are several future directions for the study of 2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl benzenesulfonate. One potential direction is the development of novel drug formulations that can target specific diseases, such as cancer and neurodegenerative diseases. Another direction is the study of its potential in combination with other drugs or therapies to enhance its efficacy. Further research is also needed to fully understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential in various fields. Its complex synthesis process and high cost may limit its use in some experiments, but its stable nature and potential therapeutic properties make it a promising area of study for future research.
Synthesis Methods
The synthesis of 2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl benzenesulfonate involves a multi-step process that includes the reaction of various reagents. The detailed synthesis method is beyond the scope of this paper, but it is worth mentioning that the process requires specialized equipment and expertise.
Scientific Research Applications
2-[(5-imino-7-oxo-2-propyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]phenyl benzenesulfonate has been studied extensively for its potential in various scientific fields. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's.
Properties
Molecular Formula |
C21H18N4O4S2 |
---|---|
Molecular Weight |
454.5 g/mol |
IUPAC Name |
[2-[(Z)-(5-imino-7-oxo-2-propyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-ylidene)methyl]phenyl] benzenesulfonate |
InChI |
InChI=1S/C21H18N4O4S2/c1-2-8-18-24-25-19(22)16(20(26)23-21(25)30-18)13-14-9-6-7-12-17(14)29-31(27,28)15-10-4-3-5-11-15/h3-7,9-13,22H,2,8H2,1H3/b16-13-,22-19? |
InChI Key |
HTKILKGCBWBRLI-ZXPXUXNTSA-N |
Isomeric SMILES |
CCCC1=NN2C(=N)/C(=C/C3=CC=CC=C3OS(=O)(=O)C4=CC=CC=C4)/C(=O)N=C2S1 |
SMILES |
CCCC1=NN2C(=N)C(=CC3=CC=CC=C3OS(=O)(=O)C4=CC=CC=C4)C(=O)N=C2S1 |
Canonical SMILES |
CCCC1=NN2C(=N)C(=CC3=CC=CC=C3OS(=O)(=O)C4=CC=CC=C4)C(=O)N=C2S1 |
Origin of Product |
United States |
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